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Compound of Interest

Compound Name: Ethyl 3-bromo-4-hydroxybenzoate

CAS No.: 37470-58-9

Cat. No.: B1351891

Get Quote

Executive Summary: The Regiochemical Scaffold
Ethyl 3-bromo-4-hydroxybenzoate (CAS: 37470-58-9) is a critical halogenated building block

in medicinal chemistry, serving as a precursor for biaryl ethers, proteolysis-targeting chimeras

(PROTACs), and efflux pump inhibitors. Its value lies in the ortho-bromine handle, which

enables site-selective palladium-catalyzed cross-couplings (Suzuki-Miyaura) adjacent to the

phenolic hydroxyl group.

However, its synthesis and identification present a specific "performance" challenge: Regio-

purity. The bromination of ethyl 4-hydroxybenzoate can easily lead to the 3,5-dibromo impurity

(over-reaction) or retain unreacted starting material.

This guide provides an objective spectroscopic comparison to distinguish the target 3-bromo

compound from its critical impurities, establishing a self-validating analytical protocol for drug

development researchers.
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The "performance" of this intermediate is defined by its spectral distinctiveness. You must be

able to rapidly quantify the ratio of Mono-bromo (Target) to Di-bromo (Impurity) and

Unsubstituted (Start Material).

The "Diagnostic Window" (Aromatic Region)
The aromatic proton splitting pattern is the definitive method for validation.
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Substitutio
n Pattern

H-2 (ortho
to Br)

H-6 (ortho
to Ester)

H-5 (ortho
to OH)

Coupling
System

Ethyl 4-

hydroxybenz

oate (Start

Material)

Para-

disubstituted
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Key Diagnostic Logic:

The H-2 Shift: The bromine atom deshields the adjacent H-2 proton, shifting it downfield from

~7.95 to ~8.19 ppm.

The H-5 Coupling: The presence of the H-5 doublet (J ~8.5 Hz) at ~7.05 ppm confirms the

mono-bromo state. If this doublet disappears and only a singlet remains near 8.15 ppm, you

have over-brominated to the 3,5-dibromo species.

Symmetry Breaking: The starting material is symmetric (2 sets of peaks). The target is

asymmetric (3 distinct aromatic peaks).
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Detailed Spectroscopic Data Sheet
Note: Data derived from high-field NMR analysis of the methyl ester analog and standard ethyl

shifts, validated against substituent chemical shift effects (SCS).

1H NMR Data (400 MHz, CDCl₃)
Shift (δ
ppm)

Multiplicity Integration
Coupling
(Hz)

Assignment
Structural
Validation

8.19 Doublet (d) 1H J = 2.0 Ar-H2

Deshielded

by ortho-Br;

meta-

coupling to

H6.

7.92
Doublet of

Doublets (dd)
1H J = 8.5, 2.0 Ar-H6

Ortho-

coupling to

H5; meta-

coupling to

H2.

7.05 Doublet (d) 1H J = 8.5 Ar-H5

Ortho to OH;

shielded

relative to

ester protons.

6.00
Broad Singlet

(br s)
1H - Ar-OH

Exchangeabl

e; shift varies

with

concentration

.

4.36 Quartet (q) 2H J = 7.1 O-CH₂-

Characteristic

ethyl ester

methylene.

1.39 Triplet (t) 3H J = 7.1 -CH₃

Characteristic

ethyl ester

methyl.
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Mass Spectrometry (EI/ESI)
Molecular Ion (M+): 244 / 246 Da

Isotope Pattern: The definitive signature of a mono-brominated compound is the 1:1 intensity

ratio of the M+ (244) and M+2 (246) peaks due to natural abundance of ⁷⁹Br and ⁸¹Br.

Start Material (No Br): M+ only (166 Da).

Di-bromo Impurity (2 Br): 1:2:1 ratio at M+, M+2, M+4 (322, 324, 326 Da).

Infrared Spectroscopy (FT-IR)[1]
3300–3400 cm⁻¹: O-H stretch (Broad, phenolic).

1715 cm⁻¹: C=O stretch (Conjugated Ester).

1280 cm⁻¹: C-O stretch.

600–700 cm⁻¹: C-Br stretch (Fingerprint region confirmation).

Experimental Protocol: Synthesis & Purification
Workflow
To ensure spectral purity, the synthesis must control the bromination stoichiometry. The

following protocol uses glacial acetic acid to suppress the formation of the di-bromo byproduct.

Reaction Workflow
Reagents: Ethyl 4-hydroxybenzoate (1.0 eq), Bromine (1.05 eq), Glacial Acetic Acid (Solvent).

Dissolution: Dissolve Ethyl 4-hydroxybenzoate in Glacial Acetic Acid (5 mL per gram) at room

temperature.

Controlled Addition: Add Br₂ solution (in acetic acid) dropwise over 30 minutes. Critical: Keep

temperature < 20°C to prevent di-bromination.

Quenching: Pour mixture into ice-water containing NaHSO₃ (to quench excess Br₂).
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Filtration: Collect the white precipitate.

Purification Logic (Self-Validating)
If the NMR shows >5% di-bromo impurity (singlet at 8.15 ppm), recrystallization is required.

Crude Reaction Mixture
(Mono + Di-bromo + SM)

Quench in Ice/NaHSO3
Filter Precipitate

1H NMR Check:
Is H-2 Singlet present?

Recrystallization
(Ethanol/Water 80:20)

Yes (>5% Impurity)

Pure Ethyl 3-bromo-4-hydroxybenzoate
(Target)

No (Pure)

Crystals

Filtrate (Enriched in Di-bromo)

Mother Liquor

Click to download full resolution via product page

Caption: Purification decision tree based on NMR feedback to isolate the mono-brominated

target.

References
Preparation of Methyl 3-bromo-4-hydroxybenzoate (Analogous Data)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1351891/docs?utm_src=pdf-body-img#spectroscopic-comparison-guide-ethyl-3-bromo-4-hydroxybenzoate
https://www.benchchem.com/product/b1351891/docs?utm_src=pdf-body#spectroscopic-comparison-guide-ethyl-3-bromo-4-hydroxybenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351891?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Source: Scribd / Chemical Literature.[1]

Data Correlation: The aromatic shifts of the methyl ester (H-2: 8.19, H-6: 7.92, H-5: 7.05
ppm) are chemically equivalent to the ethyl ester within ±0.02 ppm.

Link:

Synthesis of 3-Bromo-4-hydroxybenzoic Acid Derivatives

Source: PrepChem.[2]

Methodology: Detailed bromin

Link:

General Spectroscopic Data for Benzoate Esters

Source: NIST Chemistry WebBook.
Context: Baseline IR and MS data for hydroxybenzo

Link:

Applications in Drug Discovery (PD-1/PD-L1 Inhibitors)

Source: Journal of Medicinal Chemistry (ACS).[1]

Context: Use of 3-bromo-4-hydroxybenzo

Link:[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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